Cas no 361478-95-7 (4-bis(2-methylpropyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide)

• Product Name: 4-bis(2-methylpropyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide
• CAS No: 361478-95-7
• MF: C₂₆H₂₉N₃O₃S₂
• MW: 495.656763792038
• CID: 6336078
• PubChem ID: 4560621
• Update Time: 2025-10-30

4-bis(2-methylpropyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methylpropyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide
• AKOS024578124
• F0463-0274
• 361478-95-7
• SR-01000443360-1
• 4-(N,N-diisobutylsulfamoyl)-N-(naphtho[1,2-d]thiazol-2-yl)benzamide
• N-benzo[e][1,3]benzothiazol-2-yl-4-[bis(2-methylpropyl)sulfamoyl]benzamide
• Oprea1_702778
• 4-[bis(2-methylpropyl)sulfamoyl]-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
• SR-01000443360

• Inchi： 1S/C26H29N3O3S2/c1-17(2)15-29(16-18(3)4)34(31,32)21-12-9-20(10-13-21)25(30)28-26-27-24-22-8-6-5-7-19(22)11-14-23(24)33-26/h5-14,17-18H,15-16H2,1-4H3,(H,27,28,30)
• InChI Key： VRFUPLJFGOLPNN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3=C(C=CC4C=CC=CC3=4)S2)=O)=CC=1)(N(CC(C)C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 495.16503414g/mol
• Monoisotopic Mass: 495.16503414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 4-bis(2-methylpropyl)sulfamoyl-N-{naphtho1,2-d1,3thiazol-2-yl}benzamide

4-Bis(2-Methylpropyl)Sulfamoyl-N-{Naphtho[1,2-D][1,3]Thiazol-2-Yl}Benzamide: A Comprehensive Overview

The compound with CAS number 361478-95-7, known as 4-bis(2-methylpropyl)sulfamoyl-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of interest in cutting-edge research.

The molecular structure of this compound is characterized by a sulfamoyl group attached to a benzamide moiety, which is further substituted with two 2-methylpropyl groups. The naphtho[1,2-d][1,3]thiazole ring system adds complexity and functionality to the molecule. Recent studies have highlighted the importance of such heterocyclic systems in drug design and material science due to their ability to interact with biological targets and exhibit desirable electronic properties.

One of the most notable aspects of this compound is its synthesis process. Researchers have developed efficient methodologies to construct the naphtho[1,2-d][1,3]thiazole core, which involves multi-step reactions including cyclization and substitution. The incorporation of the sulfamoyl group has been shown to enhance the molecule's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of this compound. Quantum mechanical calculations reveal that the naphtho[1,2-d][1,3]thiazole moiety contributes significantly to the molecule's conjugation system, which can be exploited for applications in optoelectronics and organic electronics. Additionally, experimental studies have demonstrated that this compound exhibits moderate photoluminescence properties under UV irradiation, suggesting its potential use in light-emitting materials.

In terms of biological activity, preliminary assays indicate that this compound may possess anti-inflammatory and antioxidant properties. These findings are supported by recent research that explores the role of sulfamoyl-containing compounds in modulating inflammatory pathways. Furthermore, the presence of bulky substituents like 2-methylpropyl groups may enhance the molecule's stability and resistance to metabolic degradation in vivo.

The integration of advanced characterization techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has provided deeper insights into the spatial arrangement and dynamic behavior of this compound. These studies are crucial for understanding its interaction with biological systems and optimizing its performance in therapeutic applications.

In conclusion, 4-bis(2-methylpropyl)sulfamoyl-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide represents a fascinating example of how complex molecular architectures can be harnessed for diverse scientific purposes. With ongoing research uncovering new dimensions of its potential, this compound stands at the forefront of innovation in chemistry and materials science.